4-{[3-(3,4-dimethoxyphenyl)-5-methyl-6,7-dihydro-8H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidin-8-yl]methyl}phenyl methyl ether

• IUPAC Name: 10-(3,4-dimethoxyphenyl)-3-[(4-methoxyphenyl)methyl]-7-methyl-1,3,8,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),7,9,11-tetraene
• InChI: InChI=1S/C25H26N4O3/c1-16-20-11-12-28(15-17-5-8-19(30-2)9-6-17)25(20)29-24(27-16)21(14-26-29)18-7-10-22(31-3)23(13-18)32-4/h5-10,13-14H,11-12,15H2,1-4H3
• InChI Key: DMKMZWXVGFSHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C3=C1CCN3CC4=CC=C(C=C4)OC)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine core, which is a type of fused heterocyclic system. It also has a phenyl ring attached to it, which is further substituted with a methoxy group and a dimethoxyphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting from simpler building blocks. The pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine core could potentially be formed through a series of condensation and cyclization reactions. The methoxy and dimethoxyphenyl groups would then be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine core is a fused ring system, which would likely impart rigidity to the molecule. The methoxy and dimethoxyphenyl groups would add further complexity to the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. The pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine core might undergo reactions at the nitrogen atoms, while the methoxy and dimethoxyphenyl groups could potentially undergo reactions at the oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of several polar functional groups would likely make it somewhat soluble in polar solvents. Its melting and boiling points would be influenced by the size and shape of the molecule, as well as by the presence of any intramolecular or intermolecular interactions.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could involve exploring the synthesis of this compound and related structures, investigating their physical and chemical properties, and testing their biological activity.